Cas no 2227948-49-2 ({1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutyl}methanol)
{1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutyl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutyl}methanol
- {1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol
- 2227948-49-2
- EN300-1806983
-
- Inchi: 1S/C14H24O/c1-13(2)10-4-5-11(12(13)8-10)14(9-15)6-3-7-14/h10-12,15H,3-9H2,1-2H3/t10-,11?,12-/m0/s1
- InChI Key: HRLRPNCEXIZQIQ-PRWSFJOGSA-N
- SMILES: OCC1(CCC1)C1CC[C@H]2C[C@@H]1C2(C)C
Computed Properties
- Exact Mass: 208.182715385g/mol
- Monoisotopic Mass: 208.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2Ų
{1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutyl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806983-0.05g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 0.05g |
$2079.0 | 2023-09-19 | ||
| Enamine | EN300-1806983-0.1g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 0.1g |
$2178.0 | 2023-09-19 | ||
| Enamine | EN300-1806983-0.25g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 0.25g |
$2277.0 | 2023-09-19 | ||
| Enamine | EN300-1806983-0.5g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 0.5g |
$2376.0 | 2023-09-19 | ||
| Enamine | EN300-1806983-1.0g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 1g |
$2475.0 | 2023-06-02 | ||
| Enamine | EN300-1806983-2.5g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 2.5g |
$4851.0 | 2023-09-19 | ||
| Enamine | EN300-1806983-5.0g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 5g |
$7178.0 | 2023-06-02 | ||
| Enamine | EN300-1806983-10.0g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 10g |
$10643.0 | 2023-06-02 | ||
| Enamine | EN300-1806983-1g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 1g |
$2475.0 | 2023-09-19 | ||
| Enamine | EN300-1806983-5g |
{1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutyl}methanol |
2227948-49-2 | 5g |
$7178.0 | 2023-09-19 |
{1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutyl}methanol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on {1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutyl}methanol
Introduction to {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol (CAS No. 2227948-49-2)
{1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol (CAS No. 2227948-49-2) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic compounds and is characterized by its intricate carbon framework, which includes a cyclobutyl group attached to a bicyclo[3.1.1]heptane ring system.
The bicyclo[3.1.1]heptane ring system is a seven-membered ring with two fused five-membered rings, providing a rigid and stable structure that can influence the compound's physical and chemical properties. The presence of the cyclobutyl group further adds to the complexity and stability of the molecule, making it an interesting subject for both academic research and practical applications in drug discovery.
Recent studies have explored the potential of {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol in various biological contexts. One notable area of research is its interaction with specific protein targets, particularly those involved in signal transduction pathways and cellular processes. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions.
The selective binding properties of {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol make it a promising lead compound for the development of novel drugs targeting GPCRs. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol could potentially be used to treat various diseases such as neurological disorders, cardiovascular diseases, and inflammatory conditions.
In addition to its potential as a therapeutic agent, {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol has also been investigated for its use in chemical synthesis and materials science. The rigid structure of the bicyclo[3.1.1]heptane ring system makes it an excellent scaffold for the construction of more complex molecules with tailored properties. Researchers have utilized this compound as a building block in the synthesis of advanced materials with unique mechanical and optical properties.
The synthesis of {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol involves several steps that highlight the challenges and opportunities in organic synthesis. A common approach involves the use of Diels-Alder reactions to form the bicyclo[3.1.1]heptane ring system followed by functional group manipulations to introduce the cyclobutyl group and other substituents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these synthetic routes, making it possible to produce this compound on a larger scale.
One of the key challenges in working with {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol is its chirality and stereochemistry. The presence of chiral centers at specific positions within the molecule can significantly affect its biological activity and pharmacological properties. Therefore, controlling the stereochemistry during synthesis is crucial for optimizing the compound's performance as a drug candidate or material component.
Recent studies have also focused on understanding the pharmacokinetic properties of {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for assessing the compound's suitability as a therapeutic agent and for optimizing its formulation for clinical use.
In conclusion, {1-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-ylcyclobutyl}methanol (CAS No. 2227948-49-2) is a multifaceted compound with significant potential in both academic research and practical applications. Its unique structural features and biological activities make it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new insights into its properties and applications, contributing to advancements in these fields.
2227948-49-2 ({1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutyl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)